Cas no 565165-40-4 (4-oxo-3-propyl-3,4-dihydrophthalazine-1-carboxylic acid)

• Product Name: 4-oxo-3-propyl-3,4-dihydrophthalazine-1-carboxylic acid
• CAS No: 565165-40-4
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• CID: 2192450
• PubChem ID: 2384476
• Update Time: 2025-06-13

4-oxo-3-propyl-3,4-dihydrophthalazine-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Phthalazinecarboxylic acid, 3,4-dihydro-4-oxo-3-propyl-
• 4-oxo-3-propyl-3,4-dihydrophthalazine-1-carboxylic acid
• Z53833101
• SR-01000039498
• 4-Oxo-3-propyl-3,4-dihydro-phthalazine-1-carboxylic acid
• EN300-04306
• 4-oxo-3-propyl-3,4-dihydrophthalazine-1-carboxylicacid
• DB-337381
• 565165-40-4
• 4-oxo-3-propylphthalazine-1-carboxylic acid
• SR-01000039498-1
• AKOS000117877
• AT35112

• Inchi： 1S/C12H12N2O3/c1-2-7-14-11(15)9-6-4-3-5-8(9)10(13-14)12(16)17/h3-6H,2,7H2,1H3,(H,16,17)
• InChI Key： CUMOZGCBOOCTCX-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C(=O)O)=NN1CCC

Computed Properties

• Exact Mass: 232.08479225Da
• Monoisotopic Mass: 232.08479225Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 70Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on 4-oxo-3-propyl-3,4-dihydrophthalazine-1-carboxylic acid

Comprehensive Overview of 4-oxo-3-propyl-3,4-dihydrophthalazine-1-carboxylic acid (CAS No. 565165-40-4)

4-oxo-3-propyl-3,4-dihydrophthalazine-1-carboxylic acid (CAS No. 565165-40-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the phthalazine derivative family, which is known for its diverse biological activities. Researchers and industry professionals are increasingly interested in this molecule for its role in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

The molecular structure of 4-oxo-3-propyl-3,4-dihydrophthalazine-1-carboxylic acid features a phthalazine core substituted with a propyl group and a carboxylic acid moiety. This configuration enhances its solubility and reactivity, making it a valuable intermediate in synthetic chemistry. Recent studies highlight its potential as a building block for small-molecule inhibitors, which are critical in developing therapies for conditions like diabetes and autoimmune diseases. The compound's CAS No. 565165-40-4 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry.

In the context of current trends, 4-oxo-3-propyl-3,4-dihydrophthalazine-1-carboxylic acid aligns with the rising demand for sustainable synthesis methods and green chemistry practices. Researchers are exploring eco-friendly catalytic processes to produce this compound, addressing concerns about environmental impact. Additionally, its potential as a bioactive scaffold has sparked interest in AI-driven drug design, where computational models predict its interactions with biological targets. These advancements are frequently discussed in forums and publications, making the compound a hot topic in both academic and industrial circles.

From a commercial perspective, CAS No. 565165-40-4 is listed in catalogs of fine chemical suppliers, often under the category of pharmaceutical intermediates. Its applications extend to material science, where its aromatic system contributes to the development of advanced polymers and coatings. The compound's stability under various conditions also makes it suitable for high-throughput screening assays, a technique widely used in modern drug development pipelines.

Safety and handling of 4-oxo-3-propyl-3,4-dihydrophthalazine-1-carboxylic acid follow standard laboratory protocols, with no significant hazards reported in mainstream literature. However, users are advised to consult Safety Data Sheets (SDS) for specific guidelines. The compound's patent landscape reveals ongoing innovations, particularly in optimizing its synthesis for scale-up production, a key focus for manufacturers aiming to meet the demands of clinical trials.

In summary, 4-oxo-3-propyl-3,4-dihydrophthalazine-1-carboxylic acid (CAS No. 565165-40-4) represents a versatile and promising candidate in multiple scientific domains. Its integration into cutting-edge research and alignment with industry trends ensure its continued prominence in the chemical and pharmaceutical sectors. For those seeking detailed spectral data or synthetic routes, reputable sources like Reaxys and SciFinder provide extensive documentation.